Cas no 76145-94-3 (1-Propanone, 2-chloro-1-(6-methoxy-2-naphthalenyl)-)

• Product Name: 1-Propanone, 2-chloro-1-(6-methoxy-2-naphthalenyl)-
• CAS No: 76145-94-3
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• CID: 538270
• PubChem ID: 13699431
• Update Time: 2025-04-19

1-Propanone, 2-chloro-1-(6-methoxy-2-naphthalenyl)- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 2-chloro-1-(6-methoxy-2-naphthalenyl)-
• 2-chloro-1-(6-methoxynaphthalen-2-yl)propan-1-one
• SCHEMBL9046301
• DTXSID00547046
• AKOS011240737
• 1-chloroethyl 6-methoxy-2-naphthyl ketone
• SBNAWXAVNWGSHY-UHFFFAOYSA-N
• 76145-94-3

• Inchi： 1S/C14H13ClO2/c1-9(15)14(16)12-4-3-11-8-13(17-2)6-5-10(11)7-12/h3-9H,1-2H3
• InChI Key： SBNAWXAVNWGSHY-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=CC2C=C(C=CC=2C=1)OC)=O

Computed Properties

• Exact Mass: 248.06049
• Monoisotopic Mass: 248.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes